Cas no 2126162-31-8 (3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride)

• Product Name: 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride
• CAS No: 2126162-31-8
• MF: C₇H₉ClF₅NS
• MW: 269.663077116013
• MDL: MFCD30749905
• CID: 5248444
• PubChem ID: 132327589
• Update Time: 2025-06-08

3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-(Pentafluoro-l6-sulfanyl)phenyl)methanamine hydrochloride
• [3-(pentafluoro-lambda6-sulfanyl)phenyl]methanamine hydrochloride
• [3-(pentafluoro-lambda6-sulfanyl)phenyl]methanamine;hydrochloride
• starbld0035493
• 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride

• MDL： MFCD30749905
• Inchi： 1S/C7H8F5NS.ClH/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13;/h1-4H,5,13H2;1H
• InChI Key： JKBDZIZKYMKLET-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(CN)C=1)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 27

Additional information on 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride

Comprehensive Overview of 3-(Pentafluoro-lambda6-sulfanyl)phenylmethanamine Hydrochloride (CAS No. 2126162-31-8)

3-(Pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride (CAS No. 2126162-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pentafluoro-lambda6-sulfanyl group, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural features could enhance binding affinity and metabolic stability.

The growing demand for fluorinated compounds in modern chemistry has propelled the interest in 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride. Fluorination is a key strategy in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are being extensively studied for their potential to address unmet medical needs, such as neurodegenerative diseases and cancer therapeutics.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride?" The synthesis typically involves the introduction of the pentafluoro-lambda6-sulfanyl moiety onto a phenylmethanamine scaffold, followed by salt formation with hydrochloric acid. Researchers are also exploring greener synthetic methods to align with the increasing focus on sustainable chemistry and green synthesis.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated amines. The 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine core structure offers a versatile platform for derivatization, enabling the development of novel compounds with tailored biological activities. This aligns with the current trend of fragment-based drug design and computational chemistry, where precise modifications can lead to breakthroughs in target selectivity.

In agrochemical applications, the pentafluoro-lambda6-sulfanyl group is known to enhance the stability and efficacy of pesticides and herbicides. As the agricultural sector seeks eco-friendly alternatives to traditional chemicals, derivatives of 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine are being investigated for their potential to reduce environmental impact while maintaining high activity against pests and weeds.

The compound's CAS No. 2126162-31-8 is a critical identifier for researchers sourcing high-purity materials for their studies. With the increasing use of digital lab tools and electronic lab notebooks, accurate CAS numbers ensure seamless integration into chemical databases and literature searches. This is particularly important for collaborative projects and open science initiatives.

As the scientific community continues to explore the potential of 3-(pentafluoro-lambda6-sulfanyl)phenylmethanamine hydrochloride, its role in advancing precision medicine and sustainable agriculture remains a key area of focus. Future research directions may include bioconjugation strategies and nanocarrier systems to further expand its utility in life sciences.